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Compound of Interest

Compound Name: 2-Fluoro-5-hydroxybenzaldehyde

Cat. No.: B021085 Get Quote

Essential Safety and Handling Guide for 2-
Fluoro-5-hydroxybenzaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Fluoro-5-hydroxybenzaldehyde in a laboratory setting. It

is intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Chemical Identifier:

Name: 2-Fluoro-5-hydroxybenzaldehyde

CAS Number: 103438-84-2[1]

Molecular Formula: C7H5FO2[1]

Hazard Identification and Classification
2-Fluoro-5-hydroxybenzaldehyde is classified as a hazardous substance. All personnel must

be aware of the potential risks before handling.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation[1][2]

Serious Eye Irritation

(Category 2A)

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation[1][2]

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation[1]

[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Fluoro-5-
hydroxybenzaldehyde to prevent skin contact, eye damage, and respiratory irritation.

Equipment Specification

Hand Protection

Chemical-resistant gloves (e.g., Nitrile rubber).

Check with the glove manufacturer for specific

breakthrough times.

Eye/Face Protection

Safety glasses with side-shields or chemical

goggles.[3] A face shield may be required for

splash hazards.

Skin and Body Protection
Laboratory coat. Ensure it is clean and

buttoned.

Respiratory Protection

Use a NIOSH-approved N95 dust mask or

higher-level respirator if working with powders or

in a poorly ventilated area.[2]

Operational Plan: Step-by-Step Handling Procedure
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Adherence to this workflow is critical for the safe handling of 2-Fluoro-5-
hydroxybenzaldehyde.

Workflow for Safe Handling of 2-Fluoro-5-hydroxybenzaldehyde

Preparation

Handling

Post-Handling & Cleanup

Waste Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Fume Hood is Operational

Weigh Compound in Fume Hood

Begin Work

Transfer to Reaction Vessel

Decontaminate Work Area

Complete Experiment

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Collect Solid Waste in Labeled Container Collect Liquid Waste in Labeled Container

Transfer to Hazardous Waste Storage
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Safe Handling and Disposal Workflow

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 2-Fluoro-5-hydroxybenzaldehyde.

Put on all required Personal Protective Equipment (PPE) as specified in the table above.

Ensure a chemical fume hood is available and functioning correctly. All handling of this

compound should be performed within the fume hood.[3]

Handling:

Use in a well-ventilated area.[3]

Avoid all personal contact, including inhalation of dust.[3]

Weigh and transfer the chemical within the fume hood to minimize exposure.

Keep the container tightly closed when not in use.[4][5]

First Aid Measures:

If on skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical

advice.[4]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[4]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[4]

If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[6]

Disposal Plan
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Proper disposal of 2-Fluoro-5-hydroxybenzaldehyde and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Solid Waste: Collect any solid residue, contaminated gloves, and weighing papers in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing 2-Fluoro-5-hydroxybenzaldehyde should be collected

in a separate, labeled hazardous waste container for liquids.

Disposal Procedure:

Dispose of all waste materials in accordance with local, state, and federal regulations.

Do not dispose of this chemical down the drain or in the regular trash.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.[4][5] Contaminated packaging should be treated as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-Fluoro-5-
hydroxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021085#personal-protective-equipment-for-handling-
2-fluoro-5-hydroxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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